2,3,3a,6,7,7a-Hexahydro-5’,7a-dimethyl-4-hydroxy-indene-(1R)-1’-pentanoic Acid Methyl Ester 4-O-Trif
2,3,3a,6,7,7a-Hexahydro-5’,7a-dimethyl-4-hydroxy-indene-(1R)-1’-pentanoic Acid Methyl Ester 4-O-Trif
Brand Name:
Vulcanchem
CAS No.:
145372-34-5
VCID:
VC0143403
InChI:
InChI=1S/C18H27F3O5S/c1-12(6-4-9-16(22)25-3)13-10-11-17(2)14(13)7-5-8-15(17)26-27(23,24)18(19,20)21/h8,12-14H,4-7,9-11H2,1-3H3/t12-,13+,14?,17-/m1/s1
SMILES:
CC(CCCC(=O)OC)C1CCC2(C1CCC=C2OS(=O)(=O)C(F)(F)F)C
Molecular Formula:
C18H27F3O5S
Molecular Weight:
412.464
2,3,3a,6,7,7a-Hexahydro-5’,7a-dimethyl-4-hydroxy-indene-(1R)-1’-pentanoic Acid Methyl Ester 4-O-Trif
CAS No.: 145372-34-5
Reference Standards
VCID: VC0143403
Molecular Formula: C18H27F3O5S
Molecular Weight: 412.464
| CAS No. | 145372-34-5 |
|---|---|
| Product Name | 2,3,3a,6,7,7a-Hexahydro-5’,7a-dimethyl-4-hydroxy-indene-(1R)-1’-pentanoic Acid Methyl Ester 4-O-Trif |
| Molecular Formula | C18H27F3O5S |
| Molecular Weight | 412.464 |
| IUPAC Name | methyl (5R)-5-[(1S,3aR)-3a-methyl-4-(trifluoromethylsulfonyloxy)-1,2,3,6,7,7a-hexahydroinden-1-yl]hexanoate |
| Standard InChI | InChI=1S/C18H27F3O5S/c1-12(6-4-9-16(22)25-3)13-10-11-17(2)14(13)7-5-8-15(17)26-27(23,24)18(19,20)21/h8,12-14H,4-7,9-11H2,1-3H3/t12-,13+,14?,17-/m1/s1 |
| Standard InChIKey | MDZIAFLQFXRYAI-DVJFUJMWSA-N |
| SMILES | CC(CCCC(=O)OC)C1CCC2(C1CCC=C2OS(=O)(=O)C(F)(F)F)C |
| Synonyms | (δR,1R,3aR,7aR)-2,3,3a,6,7,7a-Hexahydro-δ,7a-dimethyl-4-[[(trifluoromethyl)sulfonyl]oxy]-1H-indene-1-pentanoic Acid Methyl Ester; |
| PubChem Compound | 71317222 |
| Last Modified | Nov 11 2021 |
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